Cas no 1228302-28-0 (8-Methoxyquinoline-2,4(1H,3H)-dione)

• Product Name: 8-Methoxyquinoline-2,4(1H,3H)-dione
• CAS No: 1228302-28-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5187166
• Update Time: 2025-07-18

8-Methoxyquinoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 8-Methoxyquinoline-2,4(1H,3H)-dione
• SB67887

• Inchi： 1S/C10H9NO3/c1-14-8-4-2-3-6-7(12)5-9(13)11-10(6)8/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： RTVHGTINVQIECB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(CC(NC=21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-Methoxyquinoline-2,4(1H,3H)-dione

8-Methoxyquinoline-2,4(1H,3H)-dione (CAS No. 1228302-28-0): A Comprehensive Overview

8-Methoxyquinoline-2,4(1H,3H)-dione, also known by its CAS number 1228302-28-0, is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of quinolines and is characterized by its methoxy substituent at the 8-position and the presence of a dione group at positions 2 and 4.

The molecular formula of 8-Methoxyquinoline-2,4(1H,3H)-dione is C₉H₇N₂O₃, and its molecular weight is approximately 187.16 g/mol. The compound exhibits a planar structure with a conjugated π-electron system, which contributes to its chemical stability and reactivity. The methoxy group at the 8-position plays a crucial role in modulating the compound's electronic properties and biological activity.

In recent years, extensive research has been conducted to explore the potential applications of 8-Methoxyquinoline-2,4(1H,3H)-dione in various fields. One of the most promising areas of study is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial and antifungal properties against a wide range of pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 8-Methoxyquinoline-2,4(1H,3H)-dione effectively inhibited the growth of multidrug-resistant bacteria such as Mycobacterium tuberculosis and Pseudomonas aeruginosa.

Beyond its antimicrobial properties, 8-Methoxyquinoline-2,4(1H,3H)-dione has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways.

In addition to its direct biological activities, 8-Methoxyquinoline-2,4(1H,3H)-dione has been investigated for its potential as a lead compound in drug discovery. Its structural features make it an attractive scaffold for the development of novel therapeutic agents. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported the synthesis and biological evaluation of several derivatives of 8-Methoxyquinoline-2,4(1H,3H)-dione. These derivatives exhibited enhanced potency and selectivity against specific targets, highlighting the versatility of this compound as a starting point for drug design.

The physical and chemical properties of 8-Methoxyquinoline-2,4(1H,3H)-dione have also been extensively characterized. The compound is generally stable under standard laboratory conditions but can undergo various chemical transformations under specific reaction conditions. For instance, it can be reduced to form corresponding hydroxy compounds or undergo nucleophilic substitution reactions at the methoxy group. These reactions provide valuable insights into the synthetic accessibility and functional group manipulation of this compound.

In terms of safety and handling, while 8-Methoxyquinoline-2,4(1H,3H)-dione is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future prospects for research on 8-Methoxyquinoline-2,4(1H,3H)-dione are promising. Ongoing studies are focused on elucidating its mechanism of action at a molecular level and exploring its potential applications in clinical settings. Additionally, efforts are being made to optimize its pharmacokinetic properties to enhance its therapeutic efficacy.

In conclusion, 8-Methoxyquinoline-2,4(1H,3H)-dione (CAS No. 1228302-28-0) is a versatile compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.